Cas no 1007942-12-2 (N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide)

N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide is a specialized organic compound featuring a naphthalene core linked to an ethylacetamide moiety and a formylphenoxy group. Its structure combines aromatic and carbonyl functionalities, making it valuable as an intermediate in synthetic chemistry, particularly for pharmaceuticals and advanced materials. The presence of the formyl group allows for further derivatization, enabling applications in cross-coupling reactions or as a precursor for heterocyclic synthesis. The compound's stability and reactivity profile make it suitable for controlled functionalization in complex molecular architectures. Its purity and well-defined properties ensure reproducibility in research and industrial processes.

N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide structure

1007942-12-2 structure

Product Name:N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide

CAS No:1007942-12-2

MF:C₂₁H₁₉NO₃

MW:333.380465745926

CID:5450985

PubChem ID:24362068

Update Time:2025-06-15

N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide Chemical and Physical Properties

Names and Identifiers

- 1007942-12-2
- AKOS000874612
- EN300-26577045
- Z19658366
- N-ETHYL-2-(4-FORMYLPHENOXY)-N-(NAPHTHALEN-1-YL)ACETAMIDE
- N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide
- Inchi： 1S/C21H19NO3/c1-2-22(20-9-5-7-17-6-3-4-8-19(17)20)21(24)15-25-18-12-10-16(14-23)11-13-18/h3-14H,2,15H2,1H3
- InChI Key： AZIVFYNEJVNQEZ-UHFFFAOYSA-N
- SMILES： C(N(CC)C1=C2C(C=CC=C2)=CC=C1)(=O)COC1=CC=C(C=O)C=C1

Computed Properties

Exact Mass: 333.13649347g/mol
Monoisotopic Mass: 333.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 46.6Å²

Experimental Properties

Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 542.1±30.0 °C(Predicted)
pka: 0.07±0.70(Predicted)

N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577045-0.05g	N-ethyl-2-(4-formylphenoxy)-N-(naphthalen-1-yl)acetamide	1007942-12-2	95.0%	0.05g	$212.0	2025-03-20

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Additional information on N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide

Recent Advances in the Study of N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide (CAS: 1007942-12-2)

The compound N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide (CAS: 1007942-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide as a promising scaffold for drug development. Its unique chemical structure, featuring a naphthalene moiety linked to an ethylacetamide group via a formylphenoxy bridge, offers versatile opportunities for structural modifications to enhance pharmacological properties. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory and anticancer therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. Results indicated a high affinity and selectivity, suggesting its potential as a lead compound for COX-2-targeted therapies.

Further investigations into the pharmacokinetic properties of N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide have revealed favorable absorption and metabolic stability profiles. A preclinical study conducted by a team at the University of Cambridge reported that the compound exhibited good oral bioavailability and minimal toxicity in rodent models. These findings support its advancement into further preclinical development stages.

Despite these promising results, challenges remain in optimizing the compound's solubility and reducing off-target effects. Recent efforts have focused on synthesizing derivatives with improved physicochemical properties while maintaining its biological activity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of fluorinated analogs, which showed enhanced solubility and retained COX-2 inhibitory activity.

In conclusion, N-Ethyl-2-(4-formylphenoxy)-N-1-naphthalenylacetamide represents a compelling candidate for further drug development, particularly in the areas of inflammation and oncology. Ongoing research aims to address its limitations and explore its full therapeutic potential. The compound's unique structure and promising biological activity underscore its importance in the evolving landscape of medicinal chemistry.